Cas no 883537-94-8 (3-(4-(4,6-Dimethylpyrimidin-2-yl)piperazin-1-yl)propanoic acid)

• Product Name: 3-(4-(4,6-Dimethylpyrimidin-2-yl)piperazin-1-yl)propanoic acid
• CAS No: 883537-94-8
• MF: C₁₃H₂₀N₄O₂
• MW: 264.323502540588
• MDL: MFCD07186547
• CID: 3057358
• PubChem ID: 6494466
• Update Time: 2025-05-23

3-(4-(4,6-Dimethylpyrimidin-2-yl)piperazin-1-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(4-(4,6-Dimethylpyrimidin-2-yl)piperazin-1-yl)propanoic acid
• 883537-94-8
• 3-(4-(4,6-Dimethylpyrimidin-2-yl)piperazin-1-yl)propanoicacid
• AKOS000270468
• CS-0359501
• BBL012401
• 3-[4-(4,6-dimethylpyrimidin-2-yl)piperazin-1-yl]propanoic acid
• STK399045
• 3-[4-(4,6-Dimethyl-pyrimidin-2-yl)-piperazin-1-yl]-propionic acid

• MDL： MFCD07186547
• Inchi： 1S/C13H20N4O2/c1-10-9-11(2)15-13(14-10)17-7-5-16(6-8-17)4-3-12(18)19/h9H,3-8H2,1-2H3,(H,18,19)
• InChI Key： YIIHMXQNAYXTML-UHFFFAOYSA-N
• SMILES： OC(CCN1CCN(C2N=C(C)C=C(C)N=2)CC1)=O

Computed Properties

• Exact Mass: 264.15862589g/mol
• Monoisotopic Mass: 264.15862589g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 295
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.5
• Topological Polar Surface Area: 69.6Ų

3-(4-(4,6-Dimethylpyrimidin-2-yl)piperazin-1-yl)propanoic acid Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-arylpiperazines

Additional information on 3-(4-(4,6-Dimethylpyrimidin-2-yl)piperazin-1-yl)propanoic acid

Comprehensive Overview of 3-(4-(4,6-Dimethylpyrimidin-2-yl)piperazin-1-yl)propanoic acid (CAS No. 883537-94-8)

3-(4-(4,6-Dimethylpyrimidin-2-yl)piperazin-1-yl)propanoic acid (CAS No. 883537-94-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique molecular structure, integrates a pyrimidine ring and a piperazine moiety, making it a valuable intermediate in drug discovery and development. Researchers and industry professionals frequently search for this compound due to its potential applications in medicinal chemistry and its role in synthesizing novel therapeutic agents.

The chemical structure of 3-(4-(4,6-Dimethylpyrimidin-2-yl)piperazin-1-yl)propanoic acid features a propanoic acid group attached to a piperazine ring, which is further linked to a 4,6-dimethylpyrimidin-2-yl group. This configuration imparts distinct physicochemical properties, such as moderate solubility in polar solvents and stability under standard laboratory conditions. The presence of the dimethylpyrimidine moiety enhances its binding affinity to biological targets, making it a candidate for enzyme inhibition studies and receptor modulation.

One of the key reasons for the growing interest in 3-(4-(4,6-Dimethylpyrimidin-2-yl)piperazin-1-yl)propanoic acid is its potential role in addressing contemporary health challenges. For instance, recent studies have explored its utility in designing drugs targeting neurological disorders and metabolic diseases. The compound's ability to interact with specific proteins and enzymes aligns with current trends in precision medicine and personalized therapeutics, topics that are highly searched in academic and industrial circles.

From a synthetic perspective, 3-(4-(4,6-Dimethylpyrimidin-2-yl)piperazin-1-yl)propanoic acid is often synthesized via multi-step organic reactions, including nucleophilic substitution and condensation reactions. Researchers frequently optimize these processes to improve yield and purity, as highlighted in recent publications. The compound's synthetic versatility makes it a valuable building block for creating more complex molecules with enhanced bioactivity.

In the context of drug discovery, 3-(4-(4,6-Dimethylpyrimidin-2-yl)piperazin-1-yl)propanoic acid has been investigated for its potential as a kinase inhibitor or GPCR modulator. These applications are particularly relevant given the increasing demand for targeted therapies in oncology and immunology. The compound's structural features allow for modifications that can fine-tune its pharmacokinetic and pharmacodynamic properties, a topic frequently discussed in medicinal chemistry forums and research publications.

The market dynamics surrounding 3-(4-(4,6-Dimethylpyrimidin-2-yl)piperazin-1-yl)propanoic acid reflect its niche yet growing demand. Suppliers and manufacturers often list this compound under categories such as pharmaceutical intermediates and research chemicals, catering to academic institutions, biotech firms, and pharmaceutical companies. Its pricing and availability are influenced by factors like raw material costs and regulatory requirements, which are common search queries among procurement professionals.

From an SEO perspective, this article addresses frequently searched terms such as "CAS 883537-94-8 uses", "3-(4-(4,6-Dimethylpyrimidin-2-yl)piperazin-1-yl)propanoic acid synthesis", and "pyrimidine derivatives in drug discovery". By incorporating these keywords naturally, the content enhances its visibility while maintaining readability and technical accuracy. Additionally, the discussion on neurological and metabolic applications aligns with trending topics in biomedical research, further boosting its relevance.

In summary, 3-(4-(4,6-Dimethylpyrimidin-2-yl)piperazin-1-yl)propanoic acid (CAS No. 883537-94-8) represents a versatile and promising compound in modern chemistry and pharmacology. Its structural complexity, synthetic adaptability, and potential therapeutic applications make it a subject of ongoing research and commercial interest. As the scientific community continues to explore its capabilities, this compound is likely to remain a focal point in discussions about innovative drug development and chemical biology.